Cas no 1251620-14-0 (6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251620-14-0
• MF: C₁₉H₂₁ClN₄O₃S
• MW: 420.913041830063
• CID: 5910951
• PubChem ID: 49666015
• Update Time: 2025-07-15

6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 6-(azepane-1-sulfonyl)-2-[(3-chlorophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• F3406-8395
• 1251620-14-0
• 6-(azepan-1-ylsulfonyl)-2-(3-chlorobenzyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 6-(azepan-1-ylsulfonyl)-2-[(3-chlorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• AKOS021974247
• 6-(azepan-1-ylsulfonyl)-2-(3-chlorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C19H21ClN4O3S/c20-16-7-5-6-15(12-16)13-24-19(25)23-14-17(8-9-18(23)21-24)28(26,27)22-10-3-1-2-4-11-22/h5-9,12,14H,1-4,10-11,13H2
• InChI Key： FRNBDXRQMLKOEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(N2C(C=CC(=C2)S(N2CCCCCC2)(=O)=O)=N1)=O

Computed Properties

• Exact Mass: 420.1022894g/mol
• Monoisotopic Mass: 420.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Comprehensive Analysis of 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251620-14-0)

The compound 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one, identified by its CAS No. 1251620-14-0, is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azepane-1-sulfonyl moiety and the triazolo-pyridinone core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown increasing interest in triazolo-pyridinone derivatives due to their versatile pharmacological properties. The incorporation of the 3-chlorophenyl group in this compound enhances its binding affinity to specific biological targets, making it a subject of extensive structure-activity relationship (SAR) studies. This aligns with the current trend in drug development, where researchers focus on optimizing molecular scaffolds to improve efficacy and reduce off-target effects. The azepane-1-sulfonyl group further contributes to its metabolic stability, a critical factor in the design of modern pharmaceuticals.

The synthesis of 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are widely discussed in academic literature, reflecting the compound's relevance in synthetic chemistry. Its CAS No. 1251620-14-0 serves as a unique identifier, facilitating accurate referencing in patents and research papers. Given the rising popularity of AI-driven drug discovery, this compound has also been explored in virtual screening campaigns, highlighting its potential as a lead molecule for further optimization.

From a commercial perspective, the demand for novel heterocyclic compounds like this one is driven by the pharmaceutical industry's need for innovative active ingredients. The triazolo-pyridinone scaffold, in particular, has been associated with anti-inflammatory, antiviral, and anticancer activities, making it a hot topic in drug discovery forums and scientific conferences. Additionally, the compound's 3-chlorophenyl substituent has been linked to enhanced pharmacokinetic properties, a key consideration in preclinical development.

Environmental and regulatory aspects of 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one are also under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are investigating greener synthesis routes to minimize waste and energy consumption, aligning with the principles of green chemistry. This approach not only addresses environmental concerns but also improves the scalability of production, a critical factor for industrial applications.

In summary, 6-(azepane-1-sulfonyl)-2-(3-chlorophenyl)methyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251620-14-0) represents a fascinating example of modern medicinal chemistry. Its structural complexity and therapeutic potential make it a valuable subject for ongoing research, particularly in the context of targeted drug delivery and personalized medicine. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.